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Compound of Interest

Compound Name: 1,6-Dinitropyrene

Cat. No.: B1200346 Get Quote

IMMEDIATE SAFETY AND HANDLING: 1,6-Dinitropyrene is a potent mutagen and is

reasonably anticipated to be a human carcinogen.[1][2] It is harmful if swallowed and is very

toxic to aquatic life with long-lasting effects.[3][4] When heated to decomposition, it emits toxic

fumes of nitrogen oxides.[1][2] Handle this compound with extreme caution, using appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety goggles. All

handling should be performed in a designated area, preferably within a chemical fume hood to

avoid inhalation of dust.[1][4]

Quantitative Data Summary
The following table summarizes key quantitative and physical property data for 1,6-
Dinitropyrene and a standard solution containing it. This information is critical for assessing

risk and ensuring proper handling and storage.
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Property Value Source

Chemical Identity

Molecular Formula C₁₆H₈N₂O₄ [1]

Molecular Weight 292.24 g/mol [1]

CAS Number 42397-64-8 [5]

Physical Properties

Appearance Yellow crystalline solid [1]

Solubility
Insoluble in water; moderately

soluble in toluene
[1]

Hazards & Classification

Health Hazard

Suspected of causing cancer

(Carc. 2), Harmful if swallowed

(Acute Tox. 4)

[3]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects
[4]

Standard Solution Properties

(in Nitromethane)

Boiling Point/Range 101 °C (213.8 °F) [3]

Flash Point 36 °C (96.8 °F) [3]

Ignition Temperature 415 °C (779 °F) [3]

Density 1.127 g/cm³ at 20 °C (68 °F) [3]

Disposal Protocol for 1,6-Dinitropyrene Waste
Disposal of 1,6-Dinitropyrene must adhere strictly to local, state, and federal regulations for

hazardous waste.[6] Under no circumstances should this chemical or its waste be disposed of

in regular trash or down the drain.[7][8][9] The primary method of disposal is through your
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institution's Environmental Health and Safety (EH&S) department or a certified hazardous

waste disposal contractor.[6][9]

Step 1: Waste Collection and Segregation
Solid Waste:

Collect pure 1,6-Dinitropyrene powder, contaminated lab materials (e.g., weigh boats,

pipette tips, gloves), and spill cleanup materials in a dedicated, leak-proof hazardous

waste container that can be securely sealed.[9]

Avoid generating dust during collection.[1][4]

Liquid Waste:

Collect solutions containing 1,6-Dinitropyrene in a separate, sealed, and clearly labeled

hazardous liquid waste container (e.g., a glass or compatible plastic carboy).

Do not mix with other incompatible waste streams. Aromatic nitro compounds can be

strong oxidizing agents.[2] Segregate this waste from flammable, corrosive, and reactive

materials.[6][7]

Do not fill liquid waste containers to more than 80% capacity to allow for expansion.[7][10]

Step 2: Labeling and Storage
Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste".[6]

Identify the full chemical name: "1,6-Dinitropyrene". Do not use abbreviations or chemical

formulas.[6][7]

For mixtures, list all chemical constituents and their approximate concentrations.[6][7][9]

Include the appropriate hazard pictograms (e.g., Health Hazard, Environment).[6]
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Add the date of waste generation and the name of the principal investigator or lab group.

[6]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or

your laboratory's approved hazardous waste storage area.[9]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

[1] Secondary containment should be used for liquid waste storage.[9]

Step 3: Arranging for Disposal
Contact EH&S:

Contact your institution's Environmental Health and Safety (EH&S) department or a

certified hazardous waste disposal contractor to schedule a pickup.[6][9]

Follow their specific procedures for waste pickup requests, documentation, and

transportation.

Step 4: Empty Container Disposal
Decontamination:

Empty containers that held 1,6-Dinitropyrene must be decontaminated before disposal.

Triple-rinse the container with a suitable solvent (e.g., toluene, in which it is moderately

soluble) that is compatible with the container material.[9][11][12]

Rinsate Collection:

Collect all three rinsate portions as hazardous liquid waste and manage it according to the

procedures outlined above.[9][11]

Final Disposal:

After triple-rinsing, deface or completely remove the original label from the container.[12]
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The clean, defaced container may then be disposed of in the regular trash or recycling, as

per your institution's policy.[9][12]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 1,6-Dinitropyrene waste in a laboratory setting.
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Waste Generation & Collection

Packaging & Storage

Final Disposal

Empty Container Protocol

Generate 1,6-Dinitropyrene Waste

Solid or Liquid? Empty Container?

Collect in dedicated
solid waste container.

Solid

Collect in dedicated
liquid waste container (<80% full).

Liquid

Segregate from
incompatible materials.

Label Container:
- 'Hazardous Waste'

- Full Chemical Name(s)
- Concentrations & Date

- Hazard Pictograms

Store securely in designated
Satellite Accumulation Area (SAA)

with secondary containment.

Contact EH&S or certified
waste contractor for pickup.

Waste properly disposed
by professionals.

Triple-rinse with
appropriate solvent.

Yes

Collect rinsate as
hazardous liquid waste. Deface original label.

Dispose of container
in regular trash/recycling.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,6-Dinitropyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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